Cas no 116055-27-7 (2-Thiophenemethanamine, N-(4-chlorophenyl)-)

• Product Name: 2-Thiophenemethanamine, N-(4-chlorophenyl)-
• CAS No: 116055-27-7
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• CID: 3646363
• PubChem ID: 1093316
• Update Time: 2025-06-13

2-Thiophenemethanamine, N-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(4-chlorophenyl)-
• 4-chloro-N-(thiophen-2-ylmethyl)aniline
• CHEMBL258830
• 4-chloro-N-[(thiophen-2-yl)methyl]aniline
• N-(4-chlorophenyl)-N-(2-thienylmethyl)amine
• EN300-167234
• 116055-27-7
• 4-chloro-N-(thien-2-ylmethyl)aniline
• CS-0271048
• AKOS000235419
• STK510710
• AN-465/34846039

• Inchi： 1S/C11H10ClNS/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11/h1-7,13H,8H2
• InChI Key： NOBLAMQSELKZSA-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(Cl)C=C2)SC=CC=1

Computed Properties

• Exact Mass: 223.0222482Da
• Monoisotopic Mass: 223.0222482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Thiophenemethanamine, N-(4-chlorophenyl)-

Recent Advances in the Study of 2-Thiophenemethanamine, N-(4-chlorophenyl)- (CAS: 116055-27-7)

The compound 2-Thiophenemethanamine, N-(4-chlorophenyl)- (CAS: 116055-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and chlorophenyl moieties, has demonstrated potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial activities. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the exploration of its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The presence of both thiophene and chlorophenyl groups provides a unique chemical scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel dopamine receptor modulators, which could have implications for treating Parkinson's disease and schizophrenia.

In addition to its CNS applications, recent investigations have also examined the antimicrobial properties of 2-Thiophenemethanamine, N-(4-chlorophenyl)-. A study conducted by researchers at the University of Cambridge demonstrated its efficacy against multi-drug resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to disrupt bacterial cell membranes and inhibit key enzymatic processes has positioned it as a promising candidate for further development in antibiotic research.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Thiophenemethanamine, N-(4-chlorophenyl)-. A 2022 patent filed by a leading pharmaceutical company outlined a novel catalytic process that significantly improves yield and reduces by-products, making large-scale production more feasible. This innovation is expected to lower costs and facilitate broader research and clinical testing of derivatives based on this compound.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and toxicology of 2-Thiophenemethanamine, N-(4-chlorophenyl)-. Preliminary in vivo studies have shown variability in bioavailability and metabolic stability, necessitating further optimization of its chemical structure. Researchers are currently exploring various prodrug strategies and formulation techniques to address these limitations.

In conclusion, 2-Thiophenemethanamine, N-(4-chlorophenyl)- (CAS: 116055-27-7) represents a versatile and pharmacologically relevant compound with broad potential in drug discovery. Ongoing research aims to refine its properties and expand its therapeutic applications, making it a focal point in contemporary chemical biology and pharmaceutical sciences.